Cas no 1361498-20-5 (Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate)

• Product Name: Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate
• CAS No: 1361498-20-5
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4927169
• Update Time: 2025-06-25

Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate

• Inchi： 1S/C13H7Cl4NO2/c1-20-13(19)12-9(3-7(15)5-18-12)8-2-6(14)4-10(16)11(8)17/h2-5H,1H3
• InChI Key： XNMQFWYLULHAPG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC(=CN=C1C(=O)OC)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 5.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate

Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate: A Comprehensive Overview

The compound Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate (CAS No. 1361498-20-5) is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is characterized by its unique structural features, which include a picolinic acid backbone substituted with chlorine atoms at specific positions and a methyl group for esterification. The picolinic acid moiety is a well-known ligand in coordination chemistry, and its derivatives have been extensively studied for their versatile properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate, allowing researchers to explore its potential in diverse fields. One of the most promising applications of this compound lies in its use as a precursor for advanced materials. For instance, studies have shown that derivatives of picolinic acid can serve as building blocks for metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and drug delivery systems. The presence of multiple chlorine atoms in the structure enhances the compound's stability and reactivity, making it an ideal candidate for such applications.

In addition to its role in materials science, Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate has garnered attention in pharmacology due to its potential as a bioactive agent. Researchers have investigated its ability to act as a ligand in metal complexes that exhibit anti-cancer properties. The chlorine substituents on the aromatic ring contribute to the compound's hydrophobicity and electronic properties, which are crucial for its interaction with biological systems. Recent studies have demonstrated that certain derivatives of this compound can selectively target cancer cells while sparing healthy tissue, highlighting its potential as a lead molecule for drug development.

The synthesis of Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate involves a multi-step process that combines principles from organic synthesis and catalysis. The starting material is typically picolinic acid, which undergoes chlorination at specific positions to introduce the necessary substituents. The esterification step with methanol ensures the formation of the methyl ester derivative, which is more stable and easier to handle compared to the free acid form. This compound is often synthesized under controlled conditions to ensure high purity and consistency.

From an environmental perspective, understanding the fate and transport of Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate in natural systems is critical for assessing its potential impact on ecosystems. Studies have shown that the compound's persistence in soil and water depends on factors such as pH levels and microbial activity. Its ability to undergo biodegradation under specific conditions suggests that it may not pose long-term risks if managed appropriately. However, further research is needed to fully characterize its environmental behavior.

In conclusion, Methyl 5-chloro-3-(2,3,5-trichlorophenyl)picolinate (CAS No. 1361498-20-5) represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers working in materials science, pharmacology, and environmental chemistry. As our understanding of this compound continues to grow through cutting-edge research efforts worldwide